Cas no 41470-19-3 (1-hydrazino-2-butanol)

• Product Name: 1-hydrazino-2-butanol
• CAS No: 41470-19-3
• MF: C₄H₁₂N₂O
• MW: 104.150880813599
• MDL: MFCD00089966
• CID: 1079698
• PubChem ID: 4113127
• Update Time: 2025-10-31

1-hydrazino-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-Hydrazinobutan-2-ol
• 1-hydrazino-2-butanol(SALTDATA: FREE)
• 1-hydrazinylbutan-2-ol
• 1-hydrazino-2-butanol
• 2-hydroxybutylhydrazine
• hydrazino-2-butanol
• AKOS010106937
• SCHEMBL11515023
• SCHEMBL3026189
• MFCD00089966
• 41470-19-3
• DTXSID50399451
• EN300-208421
• UIQGJTTVVCHBCQ-UHFFFAOYSA-N
• BS-36651

• MDL： MFCD00089966
• Inchi： 1S/C4H12N2O/c1-2-4(7)3-6-5/h4,6-7H,2-3,5H2,1H3
• InChI Key： UIQGJTTVVCHBCQ-UHFFFAOYSA-N
• SMILES： OC(CNN)CC

Computed Properties

• Exact Mass: 104.09500
• Monoisotopic Mass: 104.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28000
• LogP: 0.31180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-hydrazino-2-butanol

Professional Introduction to 1-Hydrazino-2-butanol (CAS No. 41470-19-3)

1-Hydrazino-2-butanol, a compound with the chemical formula C₄H₁₁N₃O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 41470-19-3, has garnered attention due to its versatile applications in the development of novel therapeutic agents and intermediates. The structural features of 1-hydrazino-2-butanol, particularly its hydrazino functional group and alcohol moiety, make it a valuable building block for constructing more complex molecules with potential biological activity.

The hydrazino group (-NH₂) in 1-hydrazino-2-butanol is a reactive moiety that can participate in various chemical transformations, including condensation reactions, oxidation processes, and coupling reactions with carbonyl compounds. These reactions are pivotal in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. For instance, the hydrazino group can react with aldehydes or ketones to form azines, which are precursors to pharmacologically active molecules such as antitubercular and anticancer agents.

The alcohol functional group (-OH) in 1-hydrazino-2-butanol also contributes to its reactivity and utility. It can engage in hydrogen bonding interactions, making the compound suitable for applications in drug design where solubility and binding affinity are critical factors. Additionally, the alcohol group can be modified through esterification or etherification reactions to enhance the pharmacokinetic properties of derived compounds.

In recent years, 1-hydrazino-2-butanol has been explored as a key intermediate in the synthesis of bioactive molecules targeting specific biological pathways. One notable area of research involves its use in developing inhibitors of enzymes involved in metabolic disorders. The compound's ability to mimic natural substrates or transition states allows for the design of potent and selective enzyme inhibitors. For example, studies have demonstrated its potential in inhibiting aldehyde dehydrogenases (ALDHs), which are enzymes crucial in alcohol metabolism and detoxification processes.

Another emerging application of 1-hydrazino-2-butanol is in the field of antiviral drug discovery. The hydrazino group's ability to form stable bonds with nucleophilic centers on viral proteins has been leveraged to develop molecules that disrupt viral replication cycles. Research has shown that derivatives of 1-hydrazino-2-butanol can interfere with viral protease activity or inhibit the assembly of viral capsids, offering promising leads for new antiviral therapies.

The compound's structural flexibility also makes it a valuable scaffold for designing molecules with enhanced pharmacological properties. By incorporating additional functional groups or substituents at strategic positions on the 1-hydrazino-2-butanol backbone, chemists can fine-tune solubility, metabolic stability, and target specificity. This approach has led to the development of novel candidates for treating a range of diseases, including inflammatory conditions and neurodegenerative disorders.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of 1-hydrazino-2-butanol's potential applications. These tools allow researchers to predict how different modifications to the molecule might affect its biological activity and interactions with target proteins. Such predictions are invaluable in guiding synthetic efforts and optimizing lead compounds for preclinical testing.

The synthesis of 1-hydrazino-2-butanol itself is an area of active interest due to its utility as a building block. Modern synthetic methods have improved both yield and purity, making it more accessible for pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution reactions have been refined to produce high-quality batches of this compound efficiently.

In conclusion, 1-hydrazino-2-butanol (CAS No. 41470-19-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical transformations that are essential for creating novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that 1-hydrazino-2-butanol will remain a cornerstone in medicinal chemistry innovation.